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Compound of Interest

Compound Name: 4-Chloro-2-nitrotoluene

Cat. No.: B043163 Get Quote

Essential Safety and Handling Guide for 4-Chloro-2-
nitrotoluene
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 4-Chloro-2-nitrotoluene.

Adherence to these protocols is essential to ensure a safe laboratory environment.

Chemical Profile and Hazards

4-Chloro-2-nitrotoluene is a yellow to orange crystalline solid.[1] It is recognized as a

hazardous substance that is toxic if swallowed, in contact with skin, or inhaled.[2][3] It can

cause skin and serious eye irritation, and may lead to respiratory irritation.[1][3] Furthermore,

prolonged or repeated exposure may cause damage to organs.[1][2]
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Hazard Classification Description

Acute Toxicity (Oral, Dermal, Inhalation)
Toxic if swallowed, in contact with skin, or if

inhaled.[2][3]

Skin Corrosion/Irritation Causes skin irritation.[1][3]

Serious Eye Damage/Eye Irritation Causes serious eye irritation.[1][3]

Specific Target Organ Toxicity (Single Exposure) May cause respiratory irritation.[1][3]

Specific Target Organ Toxicity (Repeated

Exposure)

May cause damage to organs through

prolonged or repeated exposure.[1][2]

Physical and Chemical Properties
Property Value

Physical State Solid

Appearance Light yellow crystalline

Melting Point 34 - 38 °C

Boiling Point 239 - 240 °C

Flash Point 120 °C (closed cup)

Solubility in Water Immiscible

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is mandatory when handling 4-Chloro-2-
nitrotoluene.
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Protection Type Specific Recommendations Rationale

Hand Protection

Wear suitable chemical-

resistant gloves tested

according to standards such

as EN 374.

To prevent skin contact, as the

substance is toxic upon dermal

absorption and causes skin

irritation.

Eye and Face Protection

Use safety goggles with side

shields or a face shield that is

tested and approved under

government standards like

NIOSH (US) or EN 166 (EU).

To protect against dust

particles and splashes that can

cause serious eye irritation.

Respiratory Protection

In case of inadequate

ventilation or potential for dust

formation, use a NIOSH/MSHA

or European Standard EN 149

approved respirator with a

particulate filter.

To prevent inhalation of toxic

dust, which can be fatal and

cause respiratory irritation.

Protective Clothing

Wear a lab coat, and consider

additional protective clothing if

there is a risk of significant

exposure.

To minimize skin contact and

contamination of personal

clothing.

Operational Plan: Handling and Storage
Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.[2][3]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[3]

Safe Handling Protocol:

Preparation: Before handling, ensure all necessary PPE is correctly worn. Review the Safety

Data Sheet (SDS) for 4-Chloro-2-nitrotoluene.
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Handling:

Avoid contact with skin, eyes, and clothing.[1][3]

Do not breathe dust or vapors.[1][2]

Weigh and handle the solid material in a fume hood to minimize dust generation.

Use appropriate tools (e.g., spatulas) for transferring the chemical.

Post-Handling:

Wash hands thoroughly with soap and water after handling.[1][3]

Clean all equipment and the work area to remove any residual contamination.

Contaminated clothing should be removed immediately and washed before reuse.[2]

Storage:

Store in a cool, dry, and well-ventilated place.[3][4]

Keep containers tightly closed to prevent contamination and exposure to moisture.[2][3][4]

Store locked up.[2]

Incompatible materials to avoid include strong oxidizing agents and strong bases.[3]

Disposal Plan
All waste materials must be handled as hazardous waste and disposed of in accordance with

local, regional, and national regulations.[1]

Waste Collection:

Solid Waste: Collect waste 4-Chloro-2-nitrotoluene and any contaminated disposable

materials (e.g., gloves, weighing paper) in a designated, labeled, and sealed hazardous

waste container.
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Liquid Waste: If the chemical is dissolved in a solvent, collect the solution in a designated,

labeled, and sealed hazardous waste container for liquids. Do not dispose of it down the

drain.

Disposal Procedure:

Contact your institution's Environmental Health and Safety (EHS) department for guidance

on proper disposal procedures.

Chemical waste generators are responsible for determining if a discarded chemical is

classified as hazardous waste and ensuring complete and accurate classification.[3]

Emergency Procedures
Exposure Scenario First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult or stops, provide artificial respiration and

seek immediate medical attention.[2][4]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area thoroughly with soap

and plenty of water. Seek medical attention.[2]

[4]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing and seek medical attention.

[3][4]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[2][4]

In the event of a spill, evacuate the area, avoid breathing dust, and wear appropriate PPE for

cleanup. Sweep up the spilled solid material and place it in a suitable, closed container for

disposal.[4] Prevent the spill from entering drains or waterways.
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Below is a workflow diagram for the safe handling of 4-Chloro-2-nitrotoluene.

Preparation

Handling

Post-Handling & Cleanup Waste Disposal

Storage

Review SDS

Don Appropriate PPE

Prepare Well-Ventilated Work Area

Weigh/Transfer in Fume Hood

Perform Experiment

Clean Work Area & Equipment Segregate & Label Hazardous Waste

Remove & Decontaminate PPE

Wash Hands Thoroughly

Store in Cool, Dry, Well-Ventilated Area

Store Waste in Designated Area

Arrange for Professional Disposal

Keep Container Tightly Closed

Click to download full resolution via product page
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Caption: Workflow for Safe Handling of 4-Chloro-2-nitrotoluene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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